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Compound of Interest

Compound Name: 2-Ethyl-2-hexenal

Cat. No.: B1232207 Get Quote

Proper disposal of 2-Ethyl-2-hexenal is critical for ensuring laboratory safety and

environmental protection. This substance presents several hazards, including causing skin

irritation, potential allergic reactions, and serious eye damage. It is also harmful to aquatic life

with long-lasting effects. Therefore, adherence to strict disposal protocols is mandatory.

Immediate Safety and Handling
Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for 2-Ethyl-2-
hexenal. Always handle this chemical in a well-ventilated area, wearing appropriate Personal

Protective Equipment (PPE).[1]

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards).[2]

Skin Protection: Use chemically impermeable gloves and protective clothing.[1][2]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator with an appropriate cartridge.[2]

Handle the chemical away from heat, sparks, or open flames, and use non-sparking tools to

prevent ignition.[1][3]

Quantitative Data Summary
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The following table summarizes key quantitative data for 2-Ethyl-2-hexenal, essential for

understanding its physical and toxicological properties.

Property Value Source

Physical State Liquid [1]

Boiling Point 174.5 °C (at 1013 hPa) [1]

Melting Point < -70 °C [1]

Flash Point 68.3 °C (at 1013 hPa) [2]

Auto-ignition Temp 200 °C (at 1013 hPa) [2]

Density 0.85 g/cm³ (at 20 °C) [2]

Vapor Pressure 1.9 hPa (at 26.4 °C) [2]

LC50 (Fish)
14.7 mg/L (96 h, Leuciscus

idus)
[1]

EC50 (Daphnia)
20.04 mg/L (48 h, Daphnia

magna)
[1]

EC50 (Algae)
27.71 mg/L (72 h,

Desmodesmus subspicatus)
[1]

log Pow 2.61 (at 25 °C) [2]

Step-by-Step Disposal Protocol
Disposal of 2-Ethyl-2-hexenal must be managed as hazardous waste. Do not discharge the

chemical into drains or the environment.[1]

Step 1: Waste Collection and Segregation
Use Appropriate Containers: Collect 2-Ethyl-2-hexenal waste in its original container or a

compatible, leak-proof container that is tightly sealed.[1][4]

Labeling: Clearly label the container with "Hazardous Waste" and identify the contents as "2-
Ethyl-2-hexenal".[4][5]
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Segregation: Keep liquid and solid waste separate.[4] Store the waste container away from

incompatible materials, such as oxidizing agents, strong acids, and strong bases.[3][6]

Step 2: On-site Storage
Designated Area: Store the sealed waste container in a designated "Satellite Accumulation

Area" (SAA).[5][6]

Storage Conditions: The SAA must be a dry, cool, and well-ventilated location.[1]

Secondary Containment: Place the waste container in a secondary containment system,

such as a spill tray, to prevent accidental release.[4][7]

Accumulation Time: Adhere to institutional and regulatory limits for waste accumulation,

which may be up to one year for partially filled containers or until the container is full.[6]

Once a container is full, it must be removed from the SAA within three days.[6]

Step 3: Accidental Spill Cleanup
Safety First: Evacuate personnel from the immediate area and remove all sources of ignition.

[1]

Containment: Prevent further spillage or leakage if it is safe to do so.[1] Do not allow the

chemical to enter drains.[1]

Cleanup: Use an inert, liquid-absorbent material (e.g., Chemizorb®, sand, or earth) to soak

up the spill.[3]

Collection: Collect the absorbed material and any contaminated soil or debris using non-

sparking tools and place it into a suitable, closed container for disposal as hazardous waste.

[1][3]

Step 4: Final Disposal
Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal company.[5] Federal and state regulations, such as the Resource

Conservation and Recovery Act (RCRA), govern the disposal of hazardous waste from its

point of generation to its final treatment.[5][7]
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Container Disposal: Handle uncleaned, empty containers as you would the product itself. Do

not mix with other waste. For a container to be disposed of as regular trash, it may require

triple rinsing with a suitable solvent, with the rinsate collected as hazardous waste.[8]

Consult your institution's Environmental Health & Safety (EHS) office for specific procedures.

Record Keeping: Maintain accurate records of the waste generated and disposed of, in

compliance with institutional and regulatory requirements.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Ethyl-2-
hexenal waste.
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Caption: Logical workflow for the safe disposal of 2-Ethyl-2-hexenal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1232207?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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